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Compound of Interest

Compound Name: 2-Methyl-3-nitrobenzoyl chloride

CAS No.: 39053-41-3

Cat. No.: B1314961

Get Quote

In the intricate world of organic synthesis, particularly within drug development and materials

science, the acylation reaction stands as a cornerstone transformation.[1] This process, which

introduces an acyl group (R-C=O) into a molecule, is fundamental for constructing esters and

amides.[2][3] The choice of the acylating agent is a critical decision that dictates reaction

efficiency, selectivity, and overall yield.[4] This guide provides an in-depth comparative analysis

of 2-Methyl-3-nitrobenzoyl chloride against other conventional acylating agents, offering

field-proven insights and experimental frameworks for researchers, scientists, and drug

development professionals.

The Subject in Focus: 2-Methyl-3-nitrobenzoyl
Chloride
2-Methyl-3-nitrobenzoyl chloride is a substituted aromatic acyl chloride. Its reactivity is

intricately modulated by the electronic effects of the methyl (-CH₃) and nitro (-NO₂) groups on

the benzene ring.

-NO₂ (Nitro) Group: Positioned meta to the carbonyl chloride, the nitro group is a powerful

electron-withdrawing group (-I and -M effects).[5][6] This effect significantly increases the
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partial positive charge (electrophilicity) on the carbonyl carbon, making it more susceptible to

attack by nucleophiles.[7]

-CH₃ (Methyl) Group: Located ortho to the carbonyl chloride, the methyl group is a weak

electron-donating group (+I effect).[8] It pushes electron density into the ring, which would

typically slightly decrease the electrophilicity of the carbonyl carbon.[8]

The net effect is a finely tuned reactivity profile. The potent electron-withdrawing nature of the

nitro group dominates, rendering 2-Methyl-3-nitrobenzoyl chloride a highly reactive acylating

agent, likely more reactive than unsubstituted benzoyl chloride. However, the ortho-methyl

group may introduce minor steric hindrance, potentially influencing selectivity with bulky

nucleophiles.

The Spectrum of Acylating Agents: A Comparative
Overview
To contextualize the performance of 2-Methyl-3-nitrobenzoyl chloride, it is essential to

compare it with other widely used acylating agents. The general hierarchy of reactivity for

common acylating agents is: Acyl Chlorides > Acid Anhydrides > Esters > Amides.[9]
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Acylating

Agent
Structure

Molecular

Weight (

g/mol )

Boiling Point

(°C)

Relative

Reactivity

Key

Features &

Byproducts

2-Methyl-3-

nitrobenzoyl

chloride

C₈H₆ClNO₃ 199.59 Decomposes Very High

Enhanced

reactivity due

to -NO₂

group.

Byproduct:

HCl.

Acetyl

Chloride
CH₃COCl 78.50 52 Very High

Highly

reactive,

volatile.

Vigorous

reaction with

water.

Byproduct:

HCl.[10][11]

Benzoyl

Chloride
C₆H₅COCl 140.57 197 High

Less reactive

than acetyl

chloride due

to resonance

stabilization

from the

benzene ring.

[10][12]

Byproduct:

HCl.

Acetic

Anhydride
(CH₃CO)₂O 102.09 140 Moderate

Less reactive

and more

selective than

acyl

chlorides.[4]

Byproduct:

Acetic Acid.
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Trifluoroaceti

c Anhydride

(TFAA)

(CF₃CO)₂O 210.03 40
Extremely

High

Exceptionally

reactive due

to the strong

inductive

effect of the -

CF₃ groups.

Performance in Practice: A Reactivity Comparison
The reactivity of an acyl chloride is governed by the electrophilicity of the carbonyl carbon.[8]

Acetyl Chloride vs. Benzoyl Chloride: Acetyl chloride is significantly more reactive than

benzoyl chloride. The carbonyl carbon in benzoyl chloride is part of a conjugated system with

the benzene ring, which delocalizes the positive charge and reduces its electrophilicity, thus

slowing the rate of nucleophilic attack.[10][11]

Substituent Effects on Benzoyl Chloride: The reactivity of substituted benzoyl chlorides is

profoundly influenced by the electronic nature of the substituents.[13]

Electron-Withdrawing Groups (EWGs) like -NO₂ increase the electrophilicity of the

carbonyl carbon, making the compound more reactive towards nucleophiles.[8][14]

Electron-Donating Groups (EDGs) like -CH₃ or -OCH₃ decrease the electrophilicity of the

carbonyl carbon, reducing reactivity.[8]

Therefore, 2-Methyl-3-nitrobenzoyl chloride, with its strong EWG, is expected to be more

reactive than benzoyl chloride and its alkyl-substituted counterparts. Its reactivity would be

comparable to, or even exceed that of, other nitro-substituted benzoyl chlorides like p-

nitrobenzoyl chloride.[14]

Mechanistic Insights and Workflow Visualizations
The acylation of an amine with an acyl chloride proceeds via a nucleophilic addition-elimination

mechanism.[15][16] The reaction is typically carried out in the presence of a base (like pyridine

or triethylamine) to neutralize the hydrochloric acid (HCl) byproduct, which would otherwise

protonate the starting amine and render it non-nucleophilic.[2][17]
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Caption: General mechanism for nucleophilic acyl substitution.

Workflow for Comparative Analysis of Acylating Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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